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Compound of Interest

Compound Name: C18-PEG13-acid

Cat. No.: B15580325

For Researchers, Scientists, and Drug Development Professionals

Introduction

C18-PEG13-acid conjugates are amphiphilic molecules of significant interest in drug delivery
and nanotechnology. Comprising a hydrophobic C18 alkyl chain, a hydrophilic polyethylene
glycol (PEG) linker with 13 ethylene oxide units, and a terminal carboxylic acid, these
conjugates are utilized in the formation of micelles and liposomes for encapsulating therapeutic
agents. The precise chemical structure, purity, and physicochemical properties of these
conjugates are critical to the performance and stability of the drug delivery system. This
application note provides a suite of detailed analytical protocols for the comprehensive
characterization of C18-PEG13-acid conjugates, ensuring product quality and consistency for
research and development.

Analytical Workflow Overview

A multi-faceted analytical approach is essential for the thorough characterization of C18-
PEG13-acid conjugates. The following workflow outlines the logical progression of analysis,
from initial purity assessment to detailed structural elucidation and size-based analysis.
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 To cite this document: BenchChem. [Application Note: Comprehensive Analytical
Characterization of C18-PEG13-Acid Conjugates]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15580325#analytical-techniques-for-
characterizing-c18-peg13-acid-conjugates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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